Cas no 831231-33-5 (4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 831231-33-5
• MF: C₁₂H₁₂N₄S
• MW: 244.315480232239
• MDL: MFCD04971903
• CID: 4717292
• PubChem ID: 1252077
• Update Time: 2025-10-28

4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-5-(1{H}-indol-3-yl)-4{H}-1,2,4-triazole-3-thiol
• MLS000052152
• Oprea1_636992
• HMS2501N18
• STL367685
• SMR000081506
• 4-ethyl-5-indol-3-ylidene-1,2,4-triazolidine-3-thione
• 4-ethyl-5-(1H-indol-3-yl)-1,2,4-triazole-3-thiol
• 4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazole-3-thiol
• (5Z)-4-ethyl-5-indol-3-ylidene-1,2,4-triazoli

• MDL： MFCD04971903
• Inchi： 1S/C12H12N4S/c1-2-16-11(14-15-12(16)17)9-7-13-10-6-4-3-5-8(9)10/h3-7,13H,2H2,1H3,(H,15,17)
• InChI Key： WBXKXVACIHNWJX-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2=CNC3C=CC=CC2=3)N1CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 354
• Topological Polar Surface Area: 75.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 831231-33-5): Properties, Applications, and Research Insights

The compound 4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 831231-33-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. Combining an indole moiety with a 1,2,4-triazole ring, this compound exhibits potential bioactivity, making it a subject of interest for drug discovery and material science applications. Its molecular formula, C₁₂H₁₂N₄S, highlights the presence of sulfur and nitrogen, which are critical for interactions in biological systems.

Recent studies have explored the role of 4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazole-3-thiol in modulating enzymatic activity, particularly in the context of antioxidant and anti-inflammatory pathways. Researchers are investigating its potential as a scaffold for designing novel therapeutic agents, especially in diseases where oxidative stress plays a key role. The triazole-thiol group is known for its metal-chelating properties, which could be leveraged in developing chelation therapies or catalytic inhibitors.

In the realm of material science, this compound’s heterocyclic structure offers opportunities for creating functionalized polymers or coordination complexes. Its indole-triazole hybrid architecture is also being studied for fluorescence properties, which could be useful in sensor technologies or bioimaging. The compound’s stability under physiological conditions further enhances its applicability in bioconjugation and drug delivery systems.

From a synthetic chemistry perspective, CAS No. 831231-33-5 is often synthesized via cyclocondensation reactions involving indole-3-carboxaldehyde and thiosemicarbazide derivatives. Optimization of its yield and purity is a focus area for industrial-scale production, with green chemistry principles being increasingly applied to reduce environmental impact. Researchers are also exploring microwave-assisted synthesis to improve efficiency.

The growing interest in 4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazole-3-thiol aligns with broader trends in precision medicine and targeted drug design. Online searches for terms like "triazole derivatives in drug discovery" or "indole-based bioactive compounds" reflect its relevance in contemporary research. Additionally, its potential role in neuroprotective therapies and cancer research has sparked discussions in academic forums and patent filings.

In conclusion, CAS No. 831231-33-5 represents a versatile compound with multidisciplinary applications. Its structural uniqueness and bioactive potential position it as a promising candidate for future innovations in pharmaceuticals, materials, and biotechnology. Continued research into its mechanisms and derivatives will likely uncover new opportunities for scientific and industrial advancements.